Design and solvothermal synthesis of luminescent copper(i)-pyrazolate coordination oligomer and polymer frameworks†

Chemical Communications Pub Date: 2006-03-10 DOI: 10.1039/B601009A

Abstract

Two luminescent coordination compounds, [Cu(Pz)]3 (1) and [Cu2(Bpz)]n (2), were isolated from solvothermal reactions of Cu(NO3)2 with 3,5-dimethylpyrazole (HPz) and 3,3′,5,5′-tetramethyl-4,4′-bipyrazole (H2Bpz) respectively in the presence of NH3, of which 1 was revealed to be a planar trimer and 2 a three-dimensional framework, presenting a rare 3-connected binodal (62.10)(6.102) topology and eight-fold interpenetration.

Graphical abstract: Design and solvothermal synthesis of luminescent copper(i)-pyrazolate coordination oligomer and polymer frameworks
Design and solvothermal synthesis of luminescent copper(i)-pyrazolate coordination oligomer and polymer frameworks†
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